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Compound of Interest

Compound Name: BIM 23042

Cat. No.: B15570821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of BIM 23042, a selective neuromedin B receptor (NMB-R, BB1) antagonist.

Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Chemical and Physical Properties
BIM 23042 is a synthetic peptide analog of somatostatin. A summary of its key quantitative

properties is provided in the table below.
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Property Value Source

Molecular Weight 1192.46 g/mol [1][2]

Formula C₆₃H₇₃N₁₁O₉S₂ [1][2]

Solubility in 0.1% Acetic Acid Up to 1 mg/mL [1]

Solubility in DMSO
Up to 65 mg/mL (with

sonication)

Appearance White to off-white solid powder

Storage (Lyophilized Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols
Materials Required

BIM 23042 (lyophilized powder)

Sterile, high-purity water

Glacial acetic acid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Bath sonicator

Pipettes and sterile filter tips
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Preparation of a 1 mM Stock Solution in 0.1% Acetic
Acid
This protocol is suitable for applications where an acidic aqueous solution is compatible.

Equilibrate the Vial: Before opening, allow the vial of lyophilized BIM 23042 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming on

the powder.

Weigh the Compound: Carefully weigh the desired amount of BIM 23042 powder in a sterile

microcentrifuge tube using a calibrated analytical balance. For example, to prepare 1 mL of a

1 mM stock solution, weigh out 1.19 mg of BIM 23042.

Prepare the Solvent: Prepare a 0.1% acetic acid solution by adding 100 µL of glacial acetic

acid to 99.9 mL of sterile, high-purity water.

Dissolve the Compound: Add the appropriate volume of 0.1% acetic acid to the tube

containing the BIM 23042 powder. Vortex the tube gently for 1-2 minutes to facilitate

dissolution. If necessary, sonicate the solution in a bath sonicator for 5-10 minutes to ensure

complete dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene microcentrifuge tubes. Store the aliquots at -80°C for long-term storage. Avoid

repeated freeze-thaw cycles.

Preparation of a 10 mM Stock Solution in DMSO
This protocol is recommended for achieving higher concentrations and for applications where

DMSO is a suitable solvent.

Equilibrate the Vial: As described in the previous protocol, allow the vial of BIM 23042 to

reach room temperature before opening.

Weigh the Compound: Weigh the desired amount of BIM 23042 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 11.92 mg of BIM 23042.
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Dissolve the Compound: Add the appropriate volume of anhydrous DMSO to the tube.

Vortex thoroughly. Sonication may be required to fully dissolve the peptide.

Aliquot and Store: Aliquot the DMSO stock solution into single-use volumes and store at

-80°C.

Visualizations
Signaling Pathway of Neuromedin B Receptor and
Inhibition by BIM 23042
BIM 23042 acts as a competitive antagonist at the Neuromedin B Receptor (NMB-R), a G-

protein coupled receptor (GPCR). The binding of the endogenous ligand, Neuromedin B

(NMB), to NMB-R typically activates Gq/11 proteins, leading to the activation of Phospholipase

C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

(Ca2+), while DAG activates Protein Kinase C (PKC). BIM 23042 competitively blocks the

binding of NMB, thereby inhibiting these downstream signaling events.
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Caption: Neuromedin B signaling pathway and its inhibition by BIM 23042.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the key steps for preparing a stock solution of BIM 23042.
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Caption: Workflow for preparing a BIM 23042 stock solution.
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Troubleshooting Common Issues
This decision tree provides guidance for addressing common problems encountered during

stock solution preparation.

Compound does not dissolve

Is the correct solvent being used?

Have you tried sonication?

Yes

Use recommended solvent (0.1% Acetic Acid or DMSO)

No

Is the concentration too high?

Yes

Sonicate for 10-15 minutes

No

Prepare a more dilute stock solution

Yes

Consult manufacturer's documentation

No

Click to download full resolution via product page

Caption: Troubleshooting guide for BIM 23042 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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